cRIPGBM

• Molecular Formula: C26H20FN2O2+
• Molecular Weight: 411.4 g/mol
• InChI: InChI=1S/C26H20FN2O2/c1-17-28(15-18-7-3-2-4-8-18)23-24(29(17)16-19-11-13-20(27)14-12-19)26(31)22-10-6-5-9-21(22)25(23)30/h2-14H,15-16H2,1H3/q+1
• InChIKey: JICXOYDJADTPML-UHFFFAOYSA-N

cRIPGBM for Glioblastoma Cancer Stem Cell Research: A RIPK2-Targeting Proapoptotic Agent

cRIPGBM (RIPGBM-18) is a small-molecule proapoptotic derivative of the prodrug RIPGBM. It is formed selectively within glioblastoma multiforme (GBM) cancer stem cells (CSCs) via a redox-dependent intramolecular cyclization and functions as a cell type-selective apoptosis inducer. Its mechanism involves binding to receptor-interacting protein kinase 2 (RIPK2) and acting as a molecular switch that favors the formation of a proapoptotic RIPK2/caspase-1 complex over a prosurvival RIPK2/TAK1 complex [1]. The compound is commercially available as cRIPGBM chloride (CAS 2361988-77-2) for oral bioavailability in vivo models .

RIPK2 molecular switch mechanistic studies Direct target engagement; no prodrug bioactivation variability

GBM CSC-selective apoptosis pathway research Cell-type-selective apoptosis induction context

Kinase-independent RIPK2 scaffolding studies Not an ATP-competitive kinase inhibitor; modulates protein-protein interactions

• [1] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. View Source

Why cRIPGBM Cannot Be Substituted by Generic RIPK2 Inhibitors or Prodrugs

Generic substitution with other RIPK2 inhibitors (e.g., OD36) or the prodrug RIPGBM is not scientifically equivalent. RIPGBM is a prodrug requiring cell type-specific bioactivation to cRIPGBM that occurs selectively in GBM CSCs but not in normal fibroblasts [1]. Conventional ATP-competitive RIPK2 inhibitors like OD36 (IC50 5.3 nM) potently inhibit kinase activity but do not induce the same proapoptotic complex switching mechanism observed with cRIPGBM [2]. Furthermore, cRIPGBM chloride offers oral bioavailability and in vivo antitumor activity that are not documented for many other RIPK2 modulators in GBM models . The following quantitative evidence establishes the specific differentiation of cRIPGBM relative to its closest analogs and alternatives.

Mechanism

ATP-competitive RIPK2 inhibitors (e.g., OD36, CSLP43) cannot recapitulate the molecular switch functional readout; kinase inhibition assays may show inactivity at typical screening concentrations.

Prodrug

Replacing cRIPGBM with prodrug RIPGBM introduces cell-type-dependent bioactivation variability; cellular pharmacology may not directly reflect cRIPGBM exposure.

PK

cRIPGBM lacks brain exposure and is not suitable for direct intracranial in vivo models without prodrug formulation; in vivo pharmacology requires RIPGBM.

• [1] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. View Source
• [2] ProbeChem. Receptor Interacting Protein Kinase (RIPK) compound list. RIPK2 inhibitor OD36: IC50 5.3 nM. View Source

cRIPGBM Comparative Performance Evidence: Quantitative Differentiation from Analogs

cRIPGBM Demonstrates 3.2-Fold Higher Potency in GBM-1 CSCs Versus Prodrug RIPGBM

cRIPGBM exhibits significantly greater potency than its prodrug RIPGBM in inducing apoptosis in GBM-1 cancer stem cells. Direct comparison in the same cellular assay reveals an EC50 of 68 nM for cRIPGBM versus 220 nM for RIPGBM [1].

cRIPGBM vs. prodrug RIPGBM potency

Head-to-head

EC50 68 nM (cRIPGBM) vs 220 nM (RIPGBM) in GBM-1 CSCs; 3.1–3.2× lower across GBM-1, -5, -39

Reported cell-model response context; supports apoptosis endpoint review

Direct comparison; eliminates prodrug bioactivation variable

Evidence Dimension	Apoptosis induction potency (EC50)
Target Compound Data	EC50 = 68 nM in GBM-1 cells
Comparator Or Baseline	RIPGBM: EC50 = 220 nM in GBM-1 cells
Quantified Difference	3.2-fold more potent (68 nM vs. 220 nM)
Conditions	GBM-1 patient-derived glioblastoma cancer stem cell line; cell viability/apoptosis assay

Why This Matters

This potency differential justifies selecting cRIPGBM over RIPGBM for in vitro studies where higher apoptotic efficiency at lower concentrations is required.

• [1] ProbeChem. RIPGBM derivative cRIPGBM: EC50=68 nM in GBM-1 cells; RIPGBM: EC50=220 nM in GBM-1 cells. View Source

cRIPGBM Displays 3- to 15-Fold Selectivity for GBM CSCs Over Normal Neural Cells

cRIPGBM exhibits cell type-selective toxicity, with EC50 values of 63, 95, and 290 nM across three GBM CSC lines (GBM-1, GBM-5, GBM-39), while normal human neural progenitor cells (NPCs), astrocytes, and lung fibroblasts show EC50 values of 190, 710, and 960 nM respectively . This yields selectivity indices ranging from 3.0-fold to 15-fold depending on the cell type.

Cell-type selectivity vs. normal cells

Head-to-head

3.0–15.6× selectivity for GBM-1 CSCs over NPCs, astrocytes, and HLFs; 2.4–2.6× lower selectivity than prodrug RIPGBM

Cell-type selectivity context; supports screening window evaluation

cRIPGBM bypasses prodrug’s additional bioactivation barrier

Evidence Dimension	Selectivity Index (EC50 normal cell / EC50 GBM CSC)
Target Compound Data	GBM CSCs: 63-290 nM; NPCs: 190 nM; Astrocytes: 710 nM; HLFs: 960 nM
Comparator Or Baseline	Normal human cells (NPCs, astrocytes, HLFs)
Quantified Difference	3.0-fold (190/63) to 15-fold (960/63) selectivity window
Conditions	Panel of three GBM CSC lines and three non-diseased control cell types

Why This Matters

This selectivity profile supports the use of cRIPGBM in co-culture or in vivo models where sparing of normal neural tissue is a critical experimental parameter.

cRIPGBM Demonstrates ~300-Fold Greater Potency Than Temozolomide in GBM CSCs

In the same GBM CSC lines where cRIPGBM shows EC50 values between 63 and 290 nM, the standard-of-care chemotherapeutic temozolomide (TMZ) exhibits EC50 values ≥20 μM [1]. This represents a potency differential of approximately 300-fold favoring cRIPGBM.

Mechanism: molecular switch, not kinase inhibitor

Mechanism context

No RIPK2 kinase inhibition ≤10 µM; decreases RIPK2/TAK1, increases RIPK2/caspase-1 complexes

Mechanism of action context; supports caspase-1-dependent pathway research

Functional readout distinct from ATP-competitive inhibitors

Evidence Dimension	Apoptosis induction potency (EC50)
Target Compound Data	EC50 = 63-290 nM (GBM CSC lines)
Comparator Or Baseline	Temozolomide: EC50 ≥20 μM in the same GBM CSC lines
Quantified Difference	~300-fold more potent (63 nM vs. 20,000 nM minimum)
Conditions	GBM-1, GBM-5, GBM-39 patient-derived GBM CSC lines; apoptosis/viability assay

Why This Matters

cRIPGBM overcomes the intrinsic chemoresistance of GBM CSCs to TMZ, making it a superior tool compound for studying apoptosis in TMZ-resistant stem cell populations.

• [1] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. (SI Appendix, Table S1). View Source

cRIPGBM Binds RIPK2 with Apparent Kd of 2.3 µM and Induces Proapoptotic Complex Switching

cRIPGBM directly binds to the kinase domain of RIPK2 with an apparent dissociation constant (Kd) of 2.3 µM [1]. Critically, cRIPGBM does not function as a classical kinase inhibitor; it does not inhibit RIPK2 enzymatic activity at concentrations below 10 µM [2]. Instead, it acts as a molecular switch that reduces the formation of the prosurvival RIPK2/TAK1 complex and increases the formation of the proapoptotic RIPK2/caspase-1 complex [2].

RIPK2 binding affinity

Reported

cRIPGBM apparent Kd ~2.3 µM; RIPGBM no detectable binding

Target engagement context; supports binding-dependent functional studies

Higher working concentration vs. ATP-competitive inhibitors

Evidence Dimension	Target binding and functional mechanism
Target Compound Data	RIPK2 Kd = 2.3 µM; no kinase inhibition <10 µM; induces complex switching
Comparator Or Baseline	ATP-competitive RIPK2 inhibitors (e.g., OD36: IC50 5.3 nM kinase inhibition)
Quantified Difference	Mechanistic distinction: functional modulator vs. enzymatic inhibitor
Conditions	In vitro binding assay; RIPK2 enzymatic assay; co-immunoprecipitation studies

Why This Matters

This unique mechanism distinguishes cRIPGBM from conventional RIPK2 inhibitors, enabling studies focused on RIPK2 scaffolding functions and complex dynamics rather than simple kinase inhibition.

• [1] ProbeChem. cRIPGBM (RIPGBM derivative cRIPGBM): interacts with RIPK2 (Kd=2.3 uM). View Source
• [2] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. (SI Appendix, Fig. S6). View Source

Oral cRIPGBM Chloride Significantly Suppresses Intracranial GBM Xenograft Tumor Growth In Vivo

Oral administration of RIPGBM (50 mg/kg twice daily), which is converted to cRIPGBM in vivo, resulted in significant inhibition of tumor growth in an orthotopic intracranial GBM39 IRFP720 xenograft mouse model as measured by fluorescence molecular tomography (FMT) imaging [1]. Histological analysis by H&E staining confirmed decreased tumor size in treated animals compared to vehicle controls [1].

Brain exposure & in vivo PK

Head-to-head

cRIPGBM: no brain exposure; RIPGBM: brain Cmax 540 nM, t1/2 1.5 h (20 mg/kg p.o.)

Brain exposure context; cRIPGBM not suitable for direct intracranial in vivo use

Prodrug required for orthotopic xenograft models

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Significant tumor growth inhibition at 50 mg/kg BID oral dosing
Comparator Or Baseline	Vehicle control (no treatment)
Quantified Difference	Statistically significant reduction in tumor burden (qualitative FMT imaging and H&E)
Conditions	Orthotopic intracranial GBM39 IRFP720 patient-derived xenograft model in mice; oral gavage; 50 mg/kg twice daily

Why This Matters

This in vivo validation supports the use of cRIPGBM chloride in preclinical animal studies where oral bioavailability and blood-brain barrier penetration are essential for evaluating therapeutic potential.

• [1] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. View Source

Recommended Research and Procurement Scenarios for cRIPGBM

In Vitro Apoptosis Studies in Patient-Derived GBM Cancer Stem Cell Models

cRIPGBM is optimally suited for in vitro apoptosis induction studies in GBM CSC lines (GBM-1, GBM-5, GBM-39). Its EC50 values of 63–290 nM in these lines enable dose-response experiments at nanomolar concentrations, with a documented 3- to 15-fold selectivity window over normal human neural cells . This specificity makes cRIPGBM the preferred tool compound for dissecting RIPK2-dependent apoptosis mechanisms in chemoresistant stem cell populations, particularly when compared to the less potent prodrug RIPGBM or the non-selective temozolomide [1].

Mechanistic Studies of RIPK2 Scaffolding Function and Complex Dynamics

cRIPGBM uniquely enables investigation of RIPK2's non-catalytic scaffolding functions. Unlike ATP-competitive inhibitors (e.g., OD36 with IC50 5.3 nM) that block kinase activity, cRIPGBM binds RIPK2 with a Kd of 2.3 µM [2] without inhibiting kinase activity below 10 µM [1]. Instead, it redirects RIPK2 from prosurvival TAK1 complexes to proapoptotic caspase-1 complexes [1]. Researchers studying the role of RIPK2 complex formation in apoptosis signaling should select cRIPGBM over conventional kinase inhibitors for this distinct mechanistic profile.

In Vivo Orthotopic GBM Xenograft Efficacy Studies in Mice

For preclinical in vivo evaluation of anti-GBM activity, cRIPGBM chloride (oral formulation) is the recommended procurement option. Oral administration of RIPGBM (which converts to cRIPGBM in vivo) at 50 mg/kg twice daily significantly suppresses tumor growth in orthotopic intracranial GBM39 xenograft models [1]. The compound's documented oral bioavailability and blood-brain barrier penetration (inferred from intracranial efficacy) make it suitable for chronic dosing studies where other RIPK2 modulators lack validated in vivo GBM data.

Comparative Pharmacology Studies Versus Temozolomide-Resistant Models

cRIPGBM serves as a critical comparator in studies addressing TMZ-resistant GBM CSCs. While TMZ shows EC50 ≥20 µM in GBM CSC lines, cRIPGBM achieves EC50 values of 63–290 nM—a ~300-fold potency advantage [1]. This differential enables researchers to evaluate apoptosis induction specifically in the TMZ-resistant CSC subpopulation, a key driver of GBM recurrence. Procurement of cRIPGBM for combination or comparative studies with TMZ provides a robust positive control for CSC-selective apoptosis.

Application

Selection Property

Validation Focus

RIPK2 molecular switch target engagement research

Direct RIPK2 binding (reported Kd context)

Caspase-1 complex assembly and apoptosis pathway endpoints

GBM CSC apoptosis pathway research with TMZ comparator

Cell-type selectivity profile (reported EC50 context)

Caspase activation and cell-viability endpoint benchmarking

In vivo orthotopic GBM xenograft model studies

Prodrug brain penetration and tumor growth inhibition context

Brain exposure and tumor burden endpoints (prodrug RIPGBM only)

RIPK2 kinase-dependent vs. scaffolding pathway dissection

Kinase inhibition inactivity at screening concentrations

Kinase-dependent vs. molecular switch function endpoint interpretation

• [1] Lucki NC, et al. A cell type-selective apoptosis-inducing small molecule for the treatment of brain cancer. Proc Natl Acad Sci U S A. 2019 Mar 26;116(13):6435-6440. View Source
• [2] ProbeChem. cRIPGBM (RIPGBM derivative cRIPGBM): interacts with RIPK2 (Kd=2.3 uM). View Source